Cas no 2137917-33-8 (Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-)

• Product Name: Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-
• CAS No: 2137917-33-8
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 5278675
• Update Time: 2025-05-21

Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-

• Inchi： 1S/C14H14O/c1-10-6-7-11-4-2-3-5-13(11)14(10)8-12-9-15-12/h2-7,12H,8-9H2,1H3
• InChI Key： RAHBWAZCHMSRPB-UHFFFAOYSA-N
• SMILES： O1CC1CC1=C2C(C=CC=C2)=CC=C1C

Additional information on Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-

Research Brief on Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]- (CAS: 2137917-33-8) in Chemical Biology and Pharmaceutical Applications

The compound Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]- (CAS: 2137917-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its naphthalene backbone and methyl-substituted oxirane ring, exhibits unique reactivity and potential biological activities. Recent studies have explored its synthetic utility, mechanism of action, and therapeutic applications, positioning it as a promising candidate for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and structural modifications of Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-. The research team employed a novel catalytic system to achieve high-yield synthesis with excellent enantioselectivity, addressing previous challenges in its production. The study also demonstrated the compound's ability to act as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In pharmacological research, Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]- has shown promising results as a potential modulator of cellular signaling pathways. A recent preclinical study revealed its selective inhibition of specific protein-protein interactions involved in cancer progression. The compound's unique structural features enable it to bind with high affinity to the hydrophobic pockets of target proteins, making it a valuable scaffold for structure-based drug design.

The compound's mechanism of action was further elucidated in a 2024 Nature Chemical Biology publication, which demonstrated its covalent modification of cysteine residues in target proteins. This irreversible binding characteristic, mediated by the reactive oxirane ring, suggests potential applications in targeted protein degradation strategies and the development of covalent inhibitors for challenging therapeutic targets.

From a safety and pharmacokinetic perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have provided valuable insights. While the compound shows good membrane permeability and metabolic stability, researchers have identified potential hepatotoxicity concerns at higher concentrations. Current efforts focus on structural optimization to improve the therapeutic window while maintaining the compound's biological activity.

The pharmaceutical industry has shown growing interest in Oxirane, 2-[(2-methyl-1-naphthalenyl)methyl]-, with several patents filed in 2023-2024 for its use in combination therapies and drug delivery systems. Its application extends beyond small-molecule drugs, as recent studies explore its potential in PROTAC (Proteolysis Targeting Chimera) design and antibody-drug conjugates.

Future research directions include the development of more efficient synthetic routes, exploration of its applications in neurodegenerative diseases, and investigation of its potential as a chemical probe for biological target identification. The compound's unique chemical properties and demonstrated biological activities position it as a significant focus area in medicinal chemistry and chemical biology research for the coming years.